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Compound of Interest

Compound Name: 5-Acetyl-2-methylpyridine

Cat. No.: B016504 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the commercial availability and technical

details of 5-Acetyl-2-methylpyridine, a key intermediate in the pharmaceutical and

agrochemical industries. The information is tailored for researchers, scientists, and

professionals involved in drug development and other chemical synthesis applications.

Introduction to 5-Acetyl-2-methylpyridine
5-Acetyl-2-methylpyridine (CAS No. 36357-38-7) is a disubstituted pyridine derivative with

the molecular formula C₈H₉NO.[1][2] Its structure, featuring both a methyl and an acetyl group

on the pyridine ring, makes it a versatile building block in organic synthesis.[2] The acetyl group

can undergo typical ketone reactions, while the methyl group can be a site for oxidation or

other modifications.[2] This dual functionality is crucial for its application in the synthesis of

more complex molecules.[2] Notably, it is a key intermediate in the production of the selective

COX-2 inhibitor, Etoricoxib, which is used in the treatment of osteoarthritis and acute gouty

arthritis.[2]

Commercial Availability
A variety of chemical suppliers offer 5-Acetyl-2-methylpyridine in different grades and

quantities. The table below summarizes the offerings from several prominent suppliers.

Researchers are advised to contact the suppliers directly for the most current pricing and

availability.
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Supplier Purity
Available
Quantities

Indicative Pricing
(USD)

Pipzine Chemicals
Industrial and custom

grades

Bulk orders and

project-scale

quantities

Contact for quote

Benchchem Research Use Only Inquire for details Contact for quote

ChemicalBook
≥98% to 99%+

(HPLC)
g to kg

$1.00/kg to $15.00/kg

(depending on purity

and quantity)[3]

ChemScene ≥95% Inquire for details Contact for quote[1]

MySkinRecipes 97% 250mg, 1g Contact for quote

Guidechem 97.00% 50g, 1kg, 5kg Contact for quote

Zhuozhou Wenxi

Import and Export

Co., Ltd.

99%+ (HPLC) kg $10.00 - $15.00/kg[3]

Dideu Industries

Group Limited
99.00% g $1.10/g[3]

Career Henan

Chemical Co.
98% kg $1.00/kg[3]

Physicochemical Properties
The following table outlines the key physicochemical properties of 5-Acetyl-2-methylpyridine.
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Property Value

CAS Number 36357-38-7[1]

Molecular Formula C₈H₉NO[1]

Molecular Weight 135.16 g/mol [1][2]

Appearance Pale-Yellow Oil[3]

Boiling Point 240-242 °C[4]

Density ~1.03 g/cm³[4]

Solubility

Soluble in common organic solvents (e.g.,

ethanol, ether, chloroform); low solubility in

water.[4]

Synthesis of 5-Acetyl-2-methylpyridine: An
Experimental Protocol
While several synthetic routes to 5-Acetyl-2-methylpyridine exist, a common approach

involves the acetylation of a 2-methylpyridine (2-picoline) derivative.[2][4] The following is a

representative experimental protocol based on established chemical principles.

Objective: To synthesize 5-Acetyl-2-methylpyridine from 2-picoline.

Materials:

2-picoline

Acetic anhydride or acetyl chloride

A Lewis acid catalyst (e.g., anhydrous aluminum trichloride)

An appropriate solvent (e.g., dichloromethane)

Sodium bicarbonate solution

Anhydrous magnesium sulfate
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Standard laboratory glassware and equipment for organic synthesis (round-bottom flask,

reflux condenser, dropping funnel, magnetic stirrer, heating mantle, separatory funnel)

Procedure:

In a clean, dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser,

dissolve 2-picoline in the chosen solvent under an inert atmosphere.

Cool the mixture in an ice bath.

Slowly add the Lewis acid catalyst to the cooled solution while stirring.

Add acetic anhydride or acetyl chloride dropwise from a dropping funnel over a period of 30-

60 minutes, maintaining the low temperature.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then heat to reflux for several hours, monitoring the reaction progress by thin-layer

chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature and carefully quench

the reaction by slowly adding it to a stirred solution of sodium bicarbonate.

Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic

solvent.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure to obtain the crude product.

Purify the crude 5-Acetyl-2-methylpyridine by vacuum distillation or column

chromatography.

Quality Control: Purity Analysis by HPLC
The purity of commercially supplied 5-Acetyl-2-methylpyridine is typically determined by

High-Performance Liquid Chromatography (HPLC).[3] A general method for the analysis of

pyridine derivatives is outlined below.
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Objective: To determine the purity of a 5-Acetyl-2-methylpyridine sample by reverse-phase

HPLC.

Materials and Equipment:

HPLC system with a UV detector

Reverse-phase C18 column

Acetonitrile (HPLC grade)

Water (HPLC grade)

Phosphoric acid or formic acid (for mobile phase modification)

5-Acetyl-2-methylpyridine sample

Volumetric flasks and pipettes

Procedure:

Mobile Phase Preparation: Prepare a suitable mobile phase, for example, a mixture of

acetonitrile and water with a small amount of acid (e.g., 0.1% phosphoric acid) to improve

peak shape. The exact ratio will depend on the specific column and system.

Standard Solution Preparation: Accurately weigh a known amount of a high-purity standard

of 5-Acetyl-2-methylpyridine and dissolve it in the mobile phase to prepare a stock solution

of known concentration. Prepare a series of dilutions to create a calibration curve.

Sample Preparation: Accurately weigh a sample of the 5-Acetyl-2-methylpyridine to be

analyzed and dissolve it in the mobile phase to a concentration within the range of the

calibration curve.

HPLC Analysis:

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

Inject the standard solutions and the sample solution into the HPLC system.
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Monitor the elution at a suitable UV wavelength (e.g., 254 nm).

Data Analysis:

Identify the peak corresponding to 5-Acetyl-2-methylpyridine based on the retention time

of the standard.

Calculate the area of the peak for the sample.

Determine the concentration of the sample from the calibration curve.

Calculate the purity of the sample as a percentage.

Application in Drug Synthesis: The Etoricoxib
Pathway
As previously mentioned, a significant application of 5-Acetyl-2-methylpyridine is in the

synthesis of the anti-inflammatory drug Etoricoxib. The following diagram illustrates a simplified

synthetic workflow.

Starting Materials

Key Intermediate Synthesis Etoricoxib Core Formation
2-Picoline

5-Acetyl-2-methylpyridine

Acetylation

Acetylation Reagent
(e.g., Acetic Anhydride)

Further
Intermediates

Multi-step
Synthesis Etoricoxib

Final Cyclization
& Modification

Click to download full resolution via product page

Caption: Simplified workflow for the synthesis of Etoricoxib highlighting the role of 5-Acetyl-2-
methylpyridine.

Logical Relationship of Applications
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The primary utility of 5-Acetyl-2-methylpyridine stems from its role as a versatile chemical

intermediate. The following diagram illustrates the logical flow from its fundamental properties

to its end applications.

Pyridine Core
(Chemical Reactivity)

5-Acetyl-2-methylpyridine
(Versatile Intermediate)

Acetyl & Methyl Groups
(Dual Functionality)

Pharmaceutical Synthesis
(e.g., Etoricoxib) Agrochemical Synthesis Research & Development

(New Compound Synthesis)

Click to download full resolution via product page

Caption: Logical flow from the chemical properties of 5-Acetyl-2-methylpyridine to its primary

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b016504#commercial-suppliers-of-5-acetyl-2-
methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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